2-(4-chlorophenyl)-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)acetamide
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Description
2-(4-chlorophenyl)-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O3S and its molecular weight is 415.89. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research has shown the synthesis of novel heterocyclic compounds incorporating sulfamoyl moieties, aimed at antimicrobial applications. Such compounds, related to the structural framework of "2-(4-chlorophenyl)-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)acetamide," have been evaluated for their in vitro antibacterial and antifungal activities, showing promising results. The study involves the synthesis of thiazole, pyridone, and other derivatives bearing a biologically active sulfonamide moiety, demonstrating significant antimicrobial potential against a range of bacterial and fungal strains (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Photochemical and Photovoltaic Efficiency
Another area of application involves the synthesis and study of bioactive benzothiazolinone acetamide analogs for their photochemical properties and photovoltaic efficiency. These compounds have been analyzed for their light harvesting efficiency (LHE) and potential as photosensitizers in dye-sensitized solar cells (DSSCs), showcasing good free energy of electron injection. This indicates their utility in photovoltaic applications, contributing to the development of efficient solar energy conversion materials (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).
Material Science and Crystal Structure Analysis
In material science, the crystal structures of derivatives similar to "this compound" have been determined, with a focus on understanding the intermolecular interactions that contribute to their solid-state architectures. Such studies are crucial for designing materials with desired physical and chemical properties, as they provide insights into the molecular arrangements and potential applications in designing new materials (Narayana, Yathirajan, Rathore, & Glidewell, 2016).
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3S/c1-2-28(26,27)20-12-11-18(23-24-20)15-5-9-17(10-6-15)22-19(25)13-14-3-7-16(21)8-4-14/h3-12H,2,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIOQTULTPKPODN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.